Cas no 946373-91-7 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide
• CAS No: 946373-91-7
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5514179
• Update Time: 2025-08-04

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-3-15-7-11-18(12-8-15)27(24,25)20-17-10-9-16-6-5-13-21(19(16)14-17)26(22,23)4-2/h7-12,14,20H,3-6,13H2,1-2H3
• InChI Key： LCQHBMPOCYCCKD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC=C(CC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide

Comprehensive Overview of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide (CAS No. 946373-91-7)

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide (CAS No. 946373-91-7) is a specialized sulfonamide derivative with a unique molecular structure that combines a tetrahydroquinoline core with ethylbenzene and sulfonyl functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and medicinal chemistry. Its structural complexity and functional diversity make it a valuable candidate for studying enzyme inhibition, receptor modulation, and other biomolecular interactions.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in therapeutic development. Researchers are particularly interested in the pharmacokinetic properties of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide, including its bioavailability, metabolic stability, and target selectivity. These properties are critical for optimizing lead compounds in drug design pipelines. Additionally, the compound's synthetic accessibility and structural tunability make it a promising scaffold for structure-activity relationship (SAR) studies.

The tetrahydroquinoline moiety in this compound is a privileged structure in medicinal chemistry, often associated with central nervous system (CNS) activity and anti-inflammatory effects. Coupled with the sulfonamide group, which is known for its hydrogen-bonding capacity and electrostatic interactions, this molecule exhibits potential for multi-target drug development. Current research trends highlight its relevance in addressing neurodegenerative diseases, chronic inflammation, and metabolic disorders, aligning with global health priorities.

From a synthetic chemistry perspective, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide exemplifies the convergence of organic synthesis and green chemistry principles. Innovations in catalytic methods and solvent-free reactions have improved the efficiency of its production, reducing environmental impact. This aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry, a topic frequently searched by professionals and academics alike.

The compound's CAS No. 946373-91-7 serves as a unique identifier in chemical databases and patent literature, facilitating its tracking in intellectual property and regulatory submissions. Its inclusion in high-throughput screening (HTS) libraries further underscores its utility in drug discovery platforms. As the scientific community continues to explore its mechanistic pathways and therapeutic potential, this compound remains a focal point for innovative research.

In summary, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-ethylbenzene-1-sulfonamide (CAS No. 946373-91-7) represents a compelling case study in modern pharmaceutical chemistry. Its multifunctional design, biological relevance, and synthetic adaptability position it as a key player in advancing precision medicine and targeted therapies. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential in scientific innovation.